Cas no 1361530-14-4 (2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid)

• Product Name: 2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid
• CAS No: 1361530-14-4
• MF: C₁₂H₇Cl₃N₂O₂
• MW: 317.555179834366
• CID: 4968579
• Update Time: 2025-06-23

2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid Chemical and Physical Properties

Names and Identifiers

• 2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid

• Inchi： 1S/C12H7Cl3N2O2/c13-8-1-5(2-9(14)11(8)15)7-4-17-10(16)3-6(7)12(18)19/h1-4H,(H2,16,17)(H,18,19)
• InChI Key： FJQYLYVTAWIVCN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC(=CC=1C(=O)O)N)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 333
• XLogP3: 3.5
• Topological Polar Surface Area: 76.2

Additional information on 2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid

Introduction to 2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic Acid (CAS No. 1361530-14-4) and Its Emerging Applications in Chemical Biology

2-Amino-5-(3,4,5-trichlorophenyl)isonicotinic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1361530-14-4, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the class of heterocyclic carboxylic acids, characterized by its structural framework that includes an isonicotinic acid core appended with a 3,4,5-trichlorophenyl substituent. The unique combination of functional groups in its molecular structure imparts distinct chemical properties, making it a valuable scaffold for designing novel bioactive molecules.

The synthesis and application of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid have been extensively explored in recent years, particularly in the development of inhibitors targeting various biological pathways. The presence of both amino and carboxylic acid functionalities allows for diverse chemical modifications, enabling researchers to fine-tune its pharmacological profile. Furthermore, the 3,4,5-trichlorophenyl moiety introduces lipophilicity and electronic properties that can influence binding affinity to biological targets.

In the realm of medicinal chemistry, this compound has been investigated for its potential as an intermediate in the synthesis of drugs targeting neurological disorders. Recent studies have highlighted its role in modulating enzymes such as monoamine oxidases (MAOs), which are implicated in conditions like depression and Parkinson's disease. The structural motif of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid shares similarities with known MAO inhibitors, suggesting its utility in developing next-generation therapeutics with improved selectivity and efficacy.

Another area where this compound has shown promise is in the field of anti-inflammatory agents. Inflammatory processes are mediated by a complex interplay of enzymes and signaling pathways, many of which can be modulated by small-molecule inhibitors. The unique chemical scaffold of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid has been leveraged to design molecules that interact with inflammatory cytokines and their receptors. Preliminary computational studies have indicated that derivatives of this compound may exhibit potent anti-inflammatory activity by inhibiting key pro-inflammatory mediators.

The role of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid in drug discovery has also extended to oncology research. Cancer cells often exhibit altered metabolic pathways and signaling cascades that can be exploited for therapeutic intervention. Researchers have utilized this compound as a starting point for developing inhibitors targeting enzymes involved in tumor proliferation and survival. Its structural features have been found to facilitate interactions with specific domains of oncogenic proteins, leading to promising results in preclinical models.

Advances in synthetic methodologies have further enhanced the accessibility and versatility of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid for medicinal chemistry applications. Modern techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have enabled the efficient construction of complex derivatives while maintaining high enantioselectivity. These advancements have not only accelerated the discovery process but also expanded the scope of potential applications for this compound.

The pharmacokinetic properties of 2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid are another critical aspect that has been thoroughly examined. Understanding how a compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic potential. Studies have demonstrated that modifications to its molecular structure can significantly influence its bioavailability and metabolic stability. This knowledge has been instrumental in guiding the design of more effective drug candidates derived from this scaffold.

In conclusion,2-amino-5-(3,4,5-trichlorophenyl)isonicotinic acid (CAS No. 1361530-14-4) represents a versatile and promising compound in the realm of chemical biology and pharmaceutical research. Its unique structural features and functional groups make it an attractive scaffold for designing novel bioactive molecules with applications across multiple therapeutic areas. As research continues to uncover new insights into its biological activities and synthetic possibilities,this compound is poised to play a significant role in the development of next-generation therapeutics.